Cas no 320425-08-9 (2-Methyl-4-(4-nitroanilino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 2-Methyl-4-(4-nitroanilino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 320425-08-9
• MDL: MFCD00138399
• CID: 4645803
• Update Time: 2025-10-31

2-Methyl-4-(4-nitroanilino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-4-[(4-NITROANILINO)METHYLENE]-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 3H-Pyrazol-3-one, 2,4-dihydro-2-methyl-4-[[(4-nitrophenyl)amino]methylene]-5-(trifluoromethyl)-
• 2-Methyl-4-(4-nitroanilino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

• MDL： MFCD00138399

Additional information on 2-Methyl-4-(4-nitroanilino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

Research Brief on 2-Methyl-4-(4-nitroanilino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one (CAS: 320425-08-9)

Recent studies on the compound 2-Methyl-4-(4-nitroanilino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one (CAS: 320425-08-9) have highlighted its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound, characterized by its trifluoromethyl and nitroanilino functional groups, has drawn attention due to its unique chemical properties and biological activity. Researchers have been investigating its synthesis, structural modifications, and pharmacological effects to explore its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry focused on the synthesis and optimization of this compound, demonstrating improved yield and purity through a novel catalytic process. The study also explored its mechanism of action, revealing inhibitory effects on specific kinase pathways implicated in inflammatory diseases. These findings suggest that 320425-08-9 could serve as a lead compound for developing new anti-inflammatory agents.

Further research has examined the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute evaluated its efficacy against various cancer cell lines, noting significant activity in tumors with high expression of certain metabolic enzymes. The trifluoromethyl group was identified as a critical moiety for enhancing cellular uptake and target binding, underscoring the importance of structural optimization in drug design.

In addition to its therapeutic applications, 320425-08-9 has been investigated for its chemical properties. A recent paper in Organic & Biomolecular Chemistry detailed its use as a building block in multicomponent reactions, enabling the synthesis of diverse heterocyclic scaffolds. This versatility makes it a valuable tool for medicinal chemists seeking to develop novel bioactive molecules.

Despite these promising findings, challenges remain in translating 320425-08-9 into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing studies are exploring prodrug strategies and formulation approaches to address these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of derivatives with improved pharmacokinetic profiles.

In conclusion, 2-Methyl-4-(4-nitroanilino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one represents a compelling case study in modern drug discovery. Its multifaceted applications—from kinase inhibition to chemical synthesis—highlight the compound's versatility and potential impact on the pharmaceutical industry. Future research should focus on optimizing its properties and advancing it through preclinical and clinical trials to unlock its full therapeutic potential.